5-bromo-N-(2-(5-(2-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-[5-[(2-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C19H15BrFN5O3/c20-16-6-5-15(29-16)18(27)22-7-8-26-17-13(9-24-26)19(28)25(11-23-17)10-12-3-1-2-4-14(12)21/h1-6,9,11H,7-8,10H2,(H,22,27)
• InChI Key: ONPDSBFTXJHWLJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=NC3=C(C2=O)C=NN3CCNC(=O)C4=CC=C(O4)Br)F
• Molecular Formula: C19H15BrFN5O3
• Molecular Weight: 460.3 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural features common in medicinal chemistry, including a furan ring, a pyrazolopyrimidine core, and a fluorobenzyl group. These features suggest that it could have interesting biological activities, but without specific studies, it’s hard to say for sure.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is quite complex. It includes a furan ring (a five-membered ring with four carbon atoms and one oxygen atom), a pyrazolopyrimidine core (a fused ring system containing nitrogen atoms), and a fluorobenzyl group (a benzene ring with a fluorine atom and a methyl group attached). The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in its structure. For example, the furan ring is a heterocycle that can participate in electrophilic substitution reactions. The pyrazolopyrimidine core might be involved in various reactions depending on the substitution pattern and reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorobenzyl group could increase its lipophilicity, potentially affecting its solubility and permeability. The exact properties would need to be determined experimentally.

Scientific Research Applications

Anticancer and Anti-5-lipoxygenase Activity

A study focused on synthesizing novel pyrazolopyrimidines derivatives, including compounds related to 5-bromo-N-(2-(5-(2-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)furan-2-carboxamide, demonstrated their potential as anticancer and anti-5-lipoxygenase agents. These compounds were evaluated for cytotoxic activities against HCT-116 and MCF-7 cancer cell lines, showing promising results. The study also explored the structure-activity relationship (SAR) of these compounds (Rahmouni et al., 2016).

Anti-Avian Influenza Virus Activity

Research on heterocyclic compounds based on similar structures has shown significant antiviral activity against the H5N1 avian influenza virus. Specific compounds demonstrated high efficacy in reducing viral activity in vitro, suggesting potential applications in antiviral therapies (Flefel et al., 2012).

Cytotoxic Activity Against Cancer Cell Lines

A study on novel pyrazolo[1,5-a]pyrimidines and related Schiff bases, structurally related to the compound , exhibited significant cytotoxic activity against various human cancer cell lines. This research highlights the potential of these compounds in developing new anticancer drugs (Hassan et al., 2015).

Antiprotozoal Agents

Compounds related to 5-bromo-N-(2-(5-(2-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)furan-2-carboxamide have been investigated for their antiprotozoal properties. These studies focused on developing new treatments for diseases caused by protozoan parasites, demonstrating promising in vitro and in vivo results (Ismail et al., 2004).

Mycobacterium tuberculosis GyrB Inhibitors

Research into thiazole-aminopiperidine hybrid analogs has identified compounds with inhibitory effects against Mycobacterium tuberculosis. These findings are significant for developing new therapeutic agents for tuberculosis (Jeankumar et al., 2013).

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential biological activities. Without specific data, it’s difficult to provide a detailed safety assessment.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activities. Such studies could provide valuable insights into its potential applications, for example in medicinal chemistry.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various enzymes and receptors in the body. For instance, the pyrazolo[3,4-d]pyrimidin-1-yl moiety is a common structural feature in many biologically active compounds and is known to interact with various enzymes and receptors .